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For researchers, scientists, and drug development professionals, this in-depth guide provides a
technical overview of the chemical properties, structure, and applications of Fmoc-D-
Dap(Boc)-OH, a crucial building block in modern peptide synthesis.

Fmoc-D-Dap(Boc)-OH, chemically known as Na-(9-fluorenylmethoxycarbonyl)-Np-(tert-
butoxycarbonyl)-D-2,3-diaminopropionic acid, is a synthetic amino acid derivative that plays a
significant role in the development of peptide-based therapeutics and diagnostics.[1][2] Its
unique structure, featuring orthogonal protecting groups, makes it a valuable tool for
introducing D-2,3-diaminopropionic acid into peptide sequences, thereby enabling the creation
of novel peptide structures with tailored biological activities.[1][3]

Core Chemical and Physical Properties

Fmoc-D-Dap(Boc)-OH is typically a white to off-white solid powder.[2] The molecule's structure
is characterized by a D-diaminopropionic acid core, where the alpha-amino group is protected
by a base-labile Fmoc (9-fluorenylmethoxycarbonyl) group, and the beta-amino group is
protected by an acid-labile Boc (tert-butoxycarbonyl) group. This orthogonal protection scheme
is fundamental to its application in solid-phase peptide synthesis (SPPS), allowing for the
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selective removal of the Fmoc group to enable peptide chain elongation without affecting the

Boc-protected side chain.[3][4]

The following table summarizes the key quantitative properties of Fmoc-D-Dap(Boc)-OH

compiled from various sources. It is important to note that some physical properties, such as

boiling and flash points, are predicted values.

Property Value Source(s)
Molecular Formula C23H26N206 215161718191 10][11]
Molecular Weight 426.46 g/mol (216171811 ]
CAS Number 162558-25-0 [5][8][11][12]
Appearance White to off-white solid/powder  [2]
Purity (HPLC) >97.0% [8][11]
Soluble in DMSO (=49.5
Solubility mg/mL) and EtOH (>16.57 [2][5]I6]
mg/mL); Insoluble in water.
Storage Temperature 2-8°C (216181111131

Predicted Density

1.263 + 0.06 g/cm3

[2][6]

Predicted Boiling Point

652.5+55.0 °C

[2](6]

Predicted Flash Point

348.4+315°C

[2][6]

Predicted pKa

3.58+0.10

[2]

Molecular Structure and Identification

The canonical SMILES representation of Fmoc-D-Dap(Boc)-OH is CC(C)(C)OC(=0O)NC--
INVALID-LINK--C(0O)=0.[5][8][11] This notation precisely describes the connectivity and

stereochemistry of the molecule.

Application in Peptide Synthesis
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Fmoc-D-Dap(Boc)-OH is primarily utilized as a building block in Fmoc-based solid-phase
peptide synthesis (SPPS).[8][11][13] This technique allows for the efficient and controlled
assembly of peptide chains on a solid support.[14] The presence of the D-amino acid can
introduce conformational constraints and increase resistance to enzymatic degradation in the
final peptide. Furthermore, the free beta-amino group, after deprotection, can be used for
creating branched or cyclic peptides, or for conjugation with other molecules like imaging
agents or drugs.[1][12] For instance, it has been used in the synthesis of DOTA-modified
peptides for cancer diagnostics.[1]

Experimental Protocols

While a specific, universally adopted synthesis protocol for Fmoc-D-Dap(Boc)-OH is not
detailed in the provided search results, a general procedure can be inferred from standard
organic chemistry and peptide synthesis literature. A patent for a similar compound, Fmoc-
Dab(Boc)-OH, outlines a two-step synthesis involving the reaction of Fmoc-GIn-OH to form
Fmoc-Dab-OH, followed by the introduction of the Boc group.[15]

The following is a representative experimental protocol for the incorporation of Fmoc-D-
Dap(Boc)-OH into a peptide sequence during solid-phase peptide synthesis.

Protocol: Incorporation of Fmoc-D-Dap(Boc)-OH in Fmoc-SPPS
1. Resin Preparation:

» Start with a suitable solid support (e.g., Rink Amide resin) pre-loaded with the C-terminal
amino acid of the target peptide.

o Swell the resin in a suitable solvent, typically N,N-dimethylformamide (DMF) or N-methyl-2-
pyrrolidone (NMP), for 30-60 minutes.

2. Fmoc Deprotection:

o Treat the resin with a 20-50% solution of piperidine in DMF for 5-20 minutes to remove the
Fmoc protecting group from the N-terminus of the growing peptide chain.
e Wash the resin thoroughly with DMF to remove excess piperidine and the Fmoc-adduct.

3. Amino Acid Coupling:
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Prepare a solution of Fmoc-D-Dap(Boc)-OH (typically 2-5 equivalents relative to the resin
loading) in DMF.

Add a coupling reagent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-
triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (slightly less than 1 equivalent relative
to the amino acid), and a base, such as N,N-diisopropylethylamine (DIPEA) (2 equivalents
relative to the amino acid).

Add the activated amino acid solution to the deprotected resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature.

Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

. Washing:

After the coupling reaction is complete, wash the resin extensively with DMF to remove
unreacted reagents and byproducts.

. Chain Elongation:

Repeat the deprotection and coupling steps for each subsequent amino acid in the target
peptide sequence.

. Final Cleavage and Side-Chain Deprotection:

Once the peptide synthesis is complete, treat the resin with a cleavage cocktail to
simultaneously cleave the peptide from the resin and remove the acid-labile side-chain
protecting groups, including the Boc group on the Dap residue. A common cleavage cocktail
is a mixture of trifluoroacetic acid (TFA), water, and scavengers (e.g., triisopropylsilane).
The specific composition of the cleavage cocktail and the reaction time will depend on the
amino acid composition of the peptide.

. Peptide Precipitation and Purification:

Precipitate the cleaved peptide from the TFA solution using cold diethyl ether.

Collect the crude peptide by centrifugation and wash with cold ether.

Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-
HPLC).

. Characterization:
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» Confirm the identity and purity of the final peptide using analytical techniques such as mass
spectrometry and analytical RP-HPLC.

Signaling Pathways and Logical Relationships

The utility of Fmoc-D-Dap(Boc)-OH in SPPS is fundamentally based on the principle of
orthogonal protection. The following diagram illustrates the logical workflow of its use in peptide
synthesis.

Final Cycle Final Cleavage & Deprotection Purified Peptide with

(Acid: e.g., TFA) D-Dap Residue

Couple Fmoc-D-Dap(Boc)-OH
(Activating Agent: e.g., HATU)

Start: Resin-Bound Peptide

Next Cycle

Click to download full resolution via product page
Caption: Workflow for incorporating Fmoc-D-Dap(Boc)-OH in SPPS.

This diagram visualizes the cyclical nature of solid-phase peptide synthesis, highlighting the
distinct steps of deprotection and coupling that are enabled by the orthogonal protecting groups
of Fmoc-D-Dap(Boc)-OH. The base-labile Fmoc group is removed at each cycle to allow for
chain elongation, while the acid-labile Boc group on the side chain remains intact until the final
cleavage step. This strategic protection is paramount for the successful synthesis of complex
and modified peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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